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Compound of Interest

Compound Name: Methyl 3-bromo-5-fluorobenzoate

CAS No.: 334792-52-8

Cat. No.: B1592058

Get Quote

Methyl 3-bromo-5-fluorobenzoate is a substituted aromatic ester that has emerged as a

crucial building block in the landscape of organic synthesis. Its strategic placement of bromo

and fluoro groups on the benzene ring imparts unique reactivity and physicochemical

properties, making it a valuable precursor for the synthesis of complex molecules.[1] This

compound is particularly significant in the pharmaceutical and agrochemical industries, where it

serves as a key intermediate in the development of novel therapeutic agents and crop

protection solutions.[1][2][3] The presence of two distinct halogen atoms allows for selective,

stepwise functionalization through various cross-coupling reactions, offering chemists a

powerful tool for molecular design.

The structure consists of a central benzene ring substituted with a methyl ester group (-

COOCH₃), a bromine atom (-Br), and a fluorine atom (-F) at positions 1, 3, and 5, respectively.

This arrangement is fundamental to its utility in medicinal chemistry and materials science.

Physicochemical and Structural Properties
A thorough understanding of a compound's physical and chemical properties is paramount for

its effective use in research and development. The key identifiers and properties of Methyl 3-
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bromo-5-fluorobenzoate are summarized below.

Property Value Source(s)

CAS Number 334792-52-8 [2][4]

Molecular Formula C₈H₆BrFO₂ [4][5]

Molecular Weight 233.03 g/mol [4][6]

Appearance
Clear colorless to pale yellow

liquid
[7]

Purity ≥97.5% (GC) [4][7]

Refractive Index 1.5335-1.5375 @ 20°C [7]

Boiling Point 251.6 ± 25.0 °C at 760 Torr [8]

Density 1.577 ± 0.06 g/cm³ [8]

SMILES
COC(=O)C1=CC(=CC(=C1)Br)

F
[6][9]

InChIKey
JERAACCIOWRRQA-

UHFFFAOYSA-N
[4][9]

Synthesis and Purification: A Validated Protocol
The most common and straightforward synthesis of Methyl 3-bromo-5-fluorobenzoate
involves the Fischer esterification of its corresponding carboxylic acid, 3-bromo-5-fluorobenzoic

acid. This acid-catalyzed reaction with methanol is efficient and widely used for its reliability.

Causality in Experimental Design:
The choice of an acid catalyst (like sulfuric acid or thionyl chloride) is critical to protonate the

carbonyl oxygen of the carboxylic acid, thereby increasing the electrophilicity of the carbonyl

carbon and making it more susceptible to nucleophilic attack by methanol. Methanol serves as

both the solvent and the reactant, and using it in excess drives the equilibrium towards the

product side, maximizing the yield as per Le Châtelier's principle. The reaction is typically

heated to increase the reaction rate. Purification via silica gel column chromatography is the
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standard and effective method for removing unreacted starting material and any potential by-

products.[10]

Experimental Workflow: Synthesis Pathway

Starting Materials

Reaction Step

Work-up & Purification

Final Product

3-Bromo-5-fluorobenzoic Acid

Fischer Esterification
(Heating, e.g., 70°C, 3h)

Methanol (Solvent/Reagent) Acid Catalyst (e.g., SOCl₂ or H₂SO₄)

Solvent Removal
(Rotary Evaporation)

Silica Gel Column Chromatography

Methyl 3-bromo-5-fluorobenzoate

Click to download full resolution via product page

Caption: Fischer Esterification Workflow for Synthesis.

Step-by-Step Synthesis Protocol:
This protocol is adapted from established chemical synthesis methodologies.[10]
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Reaction Setup: To a solution of 3-bromo-5-fluorobenzoic acid (1.0 eq) in methanol (approx.

4 mL per gram of acid), slowly add thionyl chloride (1.2 eq) or a catalytic amount of

concentrated sulfuric acid at room temperature with stirring.

Heating: Heat the reaction mixture to reflux (around 70°C) and maintain for 3-4 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Solvent Removal: After completion, allow the mixture to cool to room temperature. Remove

the excess methanol under reduced pressure using a rotary evaporator.

Work-up: Dissolve the resulting crude oil in a suitable organic solvent like ethyl acetate.

Wash the organic layer sequentially with a saturated sodium bicarbonate solution (to

neutralize the acid catalyst) and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude material by silica gel column chromatography, typically using a

solvent system like petroleum ether/ethyl acetate (e.g., 50:1 v/v) to yield the pure Methyl 3-
bromo-5-fluorobenzoate as a liquid.[10]

Analytical Characterization
Confirming the identity and purity of the synthesized compound is a non-negotiable step. A

combination of spectroscopic techniques provides a complete analytical profile.
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Technique Expected Data & Interpretation

¹H NMR

The proton NMR spectrum is expected to show

distinct signals for the aromatic protons and the

methyl ester protons. The aromatic protons will

appear as multiplets in the δ 7.0-8.0 ppm region,

with their splitting patterns influenced by

coupling to each other and to the fluorine atom.

The methyl protons (-OCH₃) will present as a

sharp singlet around δ 3.9 ppm.[11][12]

¹³C NMR

The carbon NMR spectrum will show a signal for

the carbonyl carbon of the ester at

approximately δ 164-166 ppm. The aromatic

carbons will appear in the δ 110-140 ppm range,

with the carbon attached to the fluorine showing

a large coupling constant (¹J C-F). The methyl

carbon (-OCH₃) will be observed around δ 52

ppm.[11]

IR Spectroscopy

The IR spectrum provides information about the

functional groups. Key absorptions include a

strong C=O stretch for the ester group around

1720-1740 cm⁻¹, C-O stretches around 1200-

1300 cm⁻¹, and C-H stretches for the aromatic

and methyl groups around 2950-3100 cm⁻¹.[13]

[14]

Mass Spectrometry

Mass spectrometry (MS) confirms the molecular

weight. The mass spectrum will show a

molecular ion peak (M+) and a characteristic

M+2 peak of nearly equal intensity due to the

presence of the bromine atom (isotopes ⁷⁹Br

and ⁸¹Br).[12][15]

Applications in Drug Discovery and Development
The true value of Methyl 3-bromo-5-fluorobenzoate lies in its role as a versatile intermediate.

The differential reactivity of the C-Br and C-F bonds allows for selective and sequential
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chemical modifications, a cornerstone of modern medicinal chemistry.

Strategic Importance:
Orthogonal Functionalization: The C-Br bond is significantly more reactive in palladium-

catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig) than the C-F

bond. This allows chemists to first introduce a new substituent at the bromine position while

leaving the fluorine atom intact for a potential subsequent transformation.

Access to Novel Chemical Space: As a building block, it provides a scaffold to generate

libraries of complex molecules for high-throughput screening, accelerating the identification

of lead compounds.[16] Its derivatives have shown potential in the development of anti-

inflammatory and anti-cancer agents.[1][16]

Fine-Tuning Pharmacokinetics: The fluorine atom is often incorporated into drug candidates

to improve metabolic stability, membrane permeability, and binding affinity—a common

strategy in drug design.

Logical Application Workflow

Key Transformations

Key Intermediates

Final Product Classes

Methyl 3-bromo-5-fluorobenzoate
(Building Block)

Pd-Catalyzed Cross-Coupling
(e.g., Suzuki, Sonogashira)

Aryl/Alkyl Substituted Fluorobenzoate

Ester Hydrolysis

3-Aryl-5-fluorobenzoic Acid

Amide Bond Formation

Bioactive Amide Derivatives

Pharmaceuticals
(e.g., Kinase Inhibitors, GPCR Modulators)

Agrochemicals
(e.g., Herbicides, Fungicides)
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Caption: Role as an intermediate in developing bioactive molecules.

Safety, Handling, and Storage
Adherence to safety protocols is essential when working with any chemical reagent. The

following information is derived from safety data sheets (SDS).[17][18]

Category Guideline

Hazard Statements

H315: Causes skin irritation.[17] H319: Causes

serious eye irritation.[17] H335: May cause

respiratory irritation.[17]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[17][18] P280:

Wear protective gloves/eye protection/face

protection.[17][18] P302+P352: IF ON SKIN:

Wash with plenty of water.[17]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[17][18]

Handling

Use only in a well-ventilated area, such as a

chemical fume hood.[19][20] Avoid contact with

skin, eyes, and clothing. Wash hands thoroughly

after handling.[18]

Storage

Store in a cool, dry, and well-ventilated place.

[18][19] Keep the container tightly closed and

sealed in dry conditions.[6][18]

Conclusion
Methyl 3-bromo-5-fluorobenzoate is more than just a chemical intermediate; it is a testament

to the power of strategic molecular design. Its unique halogenation pattern provides a robust

and flexible platform for synthetic chemists to build complex and high-value molecules. From
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facilitating the exploration of new chemical space in drug discovery to enabling the creation of

advanced materials, its importance in the scientific community is well-established and

continues to grow. This guide provides the foundational knowledge required for its safe and

effective application in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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